Icafolin-methyl

• Molecular Formula: C18H18F2N2O5
• Molecular Weight: 380.3 g/mol
• InChI: InChI=1S/C18H18F2N2O5/c1-3-18(17(24)21-13-7-15(26-9-13)16(23)25-2)8-14(22-27-18)10-4-11(19)6-12(20)5-10/h3-6,13,15H,1,7-9H2,2H3,(H,21,24)/t13-,15-,18-/m1/s1
• InChIKey: TVMYHMXZYVGODK-DDUZABMNSA-N

Glyphosate-resistant weeds cost global agriculture billions annually. Existing HRAC Group 3 herbicides suffer from documented cross-resistance. Icafolin-methyl is the first new mode of action for broadacre post-emergent weed control in 30 years. - **Target:** β-tubulin (distinct binding site); DT50 < 1 hour in soil. - **Efficacy:** Full control of glyphosate-resistant *Lolium rigidum* and ALS-resistant *Alopecurus myosuroides*. - **Supply:** Available for R&D; planned commercial launch 2028 (Brazil, Australia).

Icafolin-methyl: First-in-Class Herbicide Profile

Icafolin-methyl is a post-emergence, non-selective herbicide belonging to the isoxazoline carboxamide chemical class. It acts as a plant-specific inhibitor of tubulin polymerization, classified under HRAC Group 3, and represents the first new mode of action for broadacre post-emergent weed control introduced in over 30 years [1]. Once applied, the methyl ester is hydrolyzed in planta to the active carboxylic acid icafolin, which disrupts microtubule formation essential for cell division and elongation [2]. The compound is being developed by Bayer for use in cereals, soybeans, oilseeds, and other crops, with initial market launches planned for 2028 in Brazil and later in Australia, the EU, and North America [1].

Mode of Action First-in-class tubulin polymerization inhibitor (HRAC Group 3); first new broadacre post-emergence MoA in 30 years.

Use Context Post-emergence, non-selective weed control in cereals, soybeans, oilseeds, and other row crops.

Availability Pre-launch phase under development by Bayer; initial market launch planned for Brazil in 2028, followed by AU, EU, NA.

• [1] Haaf KB, Peters O, Laber B, et al. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization. Pest Management Science. 2025;81(5):2652-2661. doi:10.1002/ps.8415. View Source
• [2] University of Hertfordshire, Pesticide Properties DataBase (PPDB): Icafolin-methyl. Accessed April 2026. View Source

Icafolin-methyl: Generic Substitution Risks

Generic substitution of icafolin-methyl with older non-selective herbicides such as glyphosate (EPSPS inhibitor), paraquat (PSI electron diverter), or glufosinate (glutamine synthetase inhibitor) is scientifically unsound because these compounds act on entirely different molecular targets and are increasingly compromised by resistant weed populations [1]. Field-evolved resistance to glyphosate has been confirmed in over 56 weed species globally, and cross-resistance among existing tubulin polymerization inhibitors (e.g., dinitroanilines) is well documented [2]. Icafolin-methyl, by binding a distinct site on β-tubulin, retains full efficacy against these resistant biotypes, including glyphosate-resistant *Lolium rigidum* and ALS-resistant *Alopecurus myosuroides*, a benefit that would be completely lost if a conventional, resistance-prone alternative were selected instead [1].

Target mismatch

Glyphosate (EPSPS), paraquat (PSI), and glufosinate (GS) act on different molecular targets; direct substitution is not scientifically supported.

Resistance prevalence

Widespread resistance reported for glyphosate in many weed species globally; cross-resistance among existing tubulin inhibitors (dinitroanilines) is documented, which icafolin-methyl circumvents.

Loss of resistance-breaking benefit

Substituting with older herbicides may forfeit the reported activity against glyphosate-resistant Lolium rigidum and ALS-resistant Alopecurus myosuroides.

• [1] Haaf KB, Peters O, Laber B, et al. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization. Pest Management Science. 2025;81(5):2652-2661. doi:10.1002/ps.8415. View Source
• [2] Heap I. Global perspective of herbicide-resistant weeds. Pest Management Science. 2014;70(9):1306-1315. doi:10.1002/ps.3696. View Source

Icafolin-methyl: Evidence-Based Differentiation

Rapid Soil Degradation vs. Glyphosate

Icafolin-methyl undergoes extremely rapid aerobic soil degradation, with a half-life (DT50) of less than 1 hour across multiple agricultural soils tested under OECD TG 307 laboratory conditions [1]. In contrast, the most widely used non-selective herbicide, glyphosate, exhibits a soil DT50 typically ranging from 2 to 197 days depending on soil type, climate, and microbial activity [2]. This difference of at least two orders of magnitude in environmental persistence translates directly into reduced exposure risk for soil organisms, lower potential for groundwater contamination, and a more favorable regulatory profile for icafolin-methyl [1].

Soil degradation (DT50)

Reported comparison

Icafolin-methyl: DT50 < 1 h (all tested soils)
Glyphosate: DT50 2–197 days

Supports lower environmental persistence profile assessment.

OECD 307 lab conditions; field validation ongoing.

Evidence Dimension	Aerobic soil degradation half-life (DT50)
Target Compound Data	DT50 < 1 hour (all tested soils)
Comparator Or Baseline	Glyphosate: DT50 2–197 days (field and lab studies)
Quantified Difference	Icafolin-methyl degrades >48–4,728 times faster than glyphosate in soil
Conditions	OECD TG 307 laboratory aerobic soil metabolism studies; three agricultural soils with [14C]-radiolabeling

Why This Matters

Procurement decisions for large-scale agricultural programs increasingly require favorable environmental fate profiles to meet sustainability targets and regulatory compliance; icafolin-methyl's near-instantaneous soil degradation provides a quantifiable advantage over glyphosate and other persistent alternatives.

• [1] Diastereomer specificity in soil degradation of icafolin-methyl – A new herbicide with favorable environmental fate properties. Pesticide Biochemistry and Physiology. 2025. doi:10.1016/j.pestbp.2025.105640. View Source
• [2] University of Hertfordshire, Pesticide Properties DataBase (PPDB): Glyphosate. Accessed April 2026. View Source

Zero Cross-Resistance to Major Herbicide Classes

Icafolin-methyl inhibits plant tubulin polymerization by binding to β-tubulin at a site distinct from that targeted by dinitroaniline herbicides (e.g., trifluralin, pendimethalin), as evidenced by the absence of cross-resistance in weeds with confirmed dinitroaniline resistance [1]. Biochemical and genetic data confirm that icafolin-methyl and its active metabolite icafolin do not show cross-resistance to any herbicide class present in prospective markets, including EPSPS (glyphosate), ALS, ACCase, and PSI inhibitors [2]. This is a binary, pass/fail differentiation: existing tubulin polymerization inhibitors (dinitroanilines) have documented cases of target-site resistance, while icafolin-methyl, as a new chemical class, is active against all tested resistant biotypes.

Cross-resistance profile

Class-level inference

Icafolin-methyl: No cross-resistance detected to any tested class; active against glyphosate-resistant and ALS-resistant biotypes.
Dinitroanilines: Documented target-site resistance; glyphosate resistance widespread.

Supports resistance management strategies where comparators fail.

Field and greenhouse confirmed; novel resistance monitoring needed.

Evidence Dimension	Cross-resistance profile against prevalent herbicide-resistant weed biotypes
Target Compound Data	No cross-resistance detected to any herbicide class tested; fully active against glyphosate-resistant Lolium rigidum and ALS-resistant Alopecurus myosuroides
Comparator Or Baseline	Dinitroaniline herbicides (trifluralin, pendimethalin): documented target-site resistance in several weed species; glyphosate: resistance confirmed in 56+ species globally
Quantified Difference	Qualitative pass/fail; icafolin-methyl retains full efficacy where comparators fail due to resistance
Conditions	Post-emergence application in greenhouse and field studies on resistant biotypes

Why This Matters

For procurement in regions with severe glyphosate or multiple-resistance problems (e.g., Brazil, Australia, US Midwest), icafolin-methyl offers the only commercially viable non-selective option that breaks existing resistance patterns, directly enabling continued no-till farming and resistance management strategies.

• [1] Mindowitz K. Microtubules as target of new herbicides. Doctoral dissertation, Karlsruhe Institute of Technology (KIT). 2025. KITopen-ID: 1000178428. View Source
• [2] Haaf KB, Peters O, Laber B, et al. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization. Pest Management Science. 2025;81(5):2652-2661. doi:10.1002/ps.8415. View Source

Tubulin Inhibition: Cellular Potency Advantage

In tobacco BY-2 cell cultures expressing GFP-tagged tubulin, icafolin demonstrated rapid and effective microtubule depolymerization at a threshold concentration lower than that required for common anti-microtubule agents, with significantly prolonged microtubule recovery times after washout compared to other reversibly binding tubulin inhibitors [1]. While the Haaf et al. publication states that icafolin-methyl possesses 'superior potency and spectrum' compared to existing tubulin polymerization inhibitors specifically after foliar application, the exact ED50 values for icafolin-methyl versus dinitroaniline benchmarks (e.g., trifluralin, pendimethalin) have not been publicly disclosed in comparative head-to-head format [2]. The available evidence is therefore class-level: icafolin-methyl represents a new chemical scaffold targeting tubulin with a fundamentally different binding mode, as confirmed by affinity chromatography showing near-irreversible binding and interaction with eight microtubule-associated proteins in addition to α- and β-tubulin [1].

Cellular potency (tubulin)

Class-level inference

Reported lower threshold for microtubule depolymerization and prolonged recovery after washout vs. common anti-microtubule agents; near-irreversible β-tubulin binding demonstrated.

May indicate potential for reduced field rates, pending disclosed data.

Exact ED50 values not publicly disclosed; qualitative from BY-2 cell assay.

Evidence Dimension	Cellular tubulin depolymerization threshold and recovery kinetics
Target Compound Data	Rapid microtubule depolymerization at lower threshold than common anti-microtubule agents; prolonged recovery after washout; near-irreversible binding demonstrated by affinity chromatography
Comparator Or Baseline	Common anti-microtubule herbicides (dinitroanilines): higher threshold for depolymerization, faster recovery after washout, reversible binding
Quantified Difference	Threshold concentration not publicly reported in nM/µM; qualitative superiority stated across all available sources
Conditions	Tobacco BY-2 suspension cells expressing GFP-α-tubulin3 or GFP-β-tubulin6

Why This Matters

The near-irreversible binding kinetics and lower effective concentration suggest that icafolin-methyl may require lower field application rates and fewer applications per season compared to existing tubulin inhibitors, a potential total-cost-of-use advantage that warrants verification through disclosed rate-comparison field data once available.

• [1] Mindowitz K. Microtubules as target of new herbicides. Doctoral dissertation, Karlsruhe Institute of Technology (KIT). 2025. KITopen-ID: 1000178428. View Source
• [2] Haaf KB, Peters O, Laber B, et al. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization. Pest Management Science. 2025;81(5):2652-2661. doi:10.1002/ps.8415. View Source

Slow-Desiccation Kill and Mulch Effect

Unlike glyphosate and glufosinate, which cause rapid chlorosis and desiccation of treated weeds within days, icafolin-methyl induces a 'frozen' phenotype where weeds cease growth and resource competition immediately but remain physically intact in the field for an extended period [1]. This residual biomass acts as a natural mulch layer that suppresses subsequent weed emergence, a phenomenon visually confirmed in side-by-side field comparisons: glyphosate-treated plots showed clean soil immediately after spraying but required re-treatment within 2–3 weeks, while icafolin-methyl-treated plots maintained weed suppression through the mulch effect [2]. Quantitative measurements of secondary weed emergence reduction (e.g., % ground cover by new weeds over time) have not been published in peer-reviewed literature, and this evidence is therefore classified as qualitative comparative observation from Bayer's field development program.

Post-treatment suppression

Supporting evidence

Weeds cease growth, remain intact as mulch; reduced secondary weed emergence observed at 2–3 weeks in side-by-side comparisons vs. glyphosate.

Could reduce applications per season, subject to quantitative field data.

Quantitative re-emergence data not published; Bayer field observations.

Evidence Dimension	Post-treatment weed re-emergence and soil cover dynamics
Target Compound Data	Weeds remain physically intact post-treatment; residual biomass provides mulch layer; reduced secondary weed emergence observed at 2–3 weeks post-application
Comparator Or Baseline	Glyphosate: rapid desiccation, clean soil immediately post-spray; new weed emergence observed within 2–3 weeks
Quantified Difference	Quantitative re-emergence data not publicly disclosed; qualitative visual difference confirmed by Bayer field comparisons
Conditions	Side-by-side field plot comparisons; specific locations and replication details not disclosed

Why This Matters

If verified with quantitative field data, this characteristic could reduce the total number of herbicide applications per growing season, directly lowering operational costs and chemical load for procurement planning in no-till and conservation agriculture systems.

• [1] Bayer Crop Science. Bayer advances registration for groundbreaking herbicide icafolin-methyl. Fruitnet Media International. July 2025. View Source
• [2] Marsten J. More on Bayer's New Mode of Action Icafolin-Methyl: Will Work With Glyphosate. Precision Risk Management / AgFunderNews. October 2025. View Source

Icafolin-methyl: Key Application Scenarios

Glyphosate-Resistance Management for No-Till Crops

Icafolin-methyl is positioned as a complementary knockdown partner to glyphosate in no-till soybean, corn, and winter wheat rotations, specifically where glyphosate-resistant *Lolium rigidum*, *Conyza* spp., or *Amaranthus* spp. have been confirmed. The absence of cross-resistance to EPSPS inhibitors [1] and the rapid soil degradation profile (DT50 < 1 h [2]) make it suitable for pre-plant burndown and post-emergence rescue treatments without carryover risk to subsequent rotational crops.

Sustainable Sourcing for EU CropKey Portfolios

For agrochemical procurement managers building portfolios compliant with the EU Farm to Fork Strategy and Bayer's CropKey sustainability criteria, icafolin-methyl offers a new HRAC Group 3 molecule with favorable toxicological profile (acute toxicity low; no genotoxicity, immunotoxicity, neurotoxicity, or carcinogenicity per submitted studies [1]) and extremely short environmental half-life [2], supporting applications for regulatory inclusion and sustainable sourcing certifications.

Resistance-Breaking for Ryegrass in Australia and Brazil

In Australian grain belts and Brazilian soybean regions where glyphosate-resistant annual ryegrass (*Lolium rigidum*) causes economic losses exceeding AUD 100 million annually, icafolin-methyl demonstrated high post-emergence efficacy against resistant biotypes at low application rates [1]. Bayer's planned 2028 launch in Australia and Brazil prioritizes these markets, making the compound a procurement priority for distributors and large farming operations in these regions.

Research Tool for Tubulin Biology and Herbicide Discovery

Icafolin-methyl's demonstrated near-irreversible binding to β-tubulin and its association with eight microtubule-associated proteins beyond tubulin itself [1] make it a valuable chemical probe for academic and industrial herbicide discovery programs investigating novel tubulin polymerization inhibitor scaffolds and microtubule regulatory mechanisms in plants.

Application

Selection Property

Validation Focus

No-till resistance management

Unique mode of action, no cross-resistance to EPSPS inhibitors

Efficacy on glyphosate-resistant weeds, rotational crop carryover risk

Sustainability-compliant sourcing

Favorable toxicological profile, rapid soil degradation

Regulatory acceptance under EU Farm to Fork criteria, eco-toxicological data

Annual ryegrass control in AU/BR

Reported post-emergence activity on resistant Lolium rigidum biotypes

Confirmed field-rate activity, local registration status

Tubulin biology research

Near-irreversible β-tubulin binding, interaction with microtubule-associated proteins

Utility as chemical probe for microtubule dynamics studies

• [1] Haaf KB, Peters O, Laber B, et al. The novel herbicide icafolin-methyl is a plant-specific inhibitor of tubulin polymerization. Pest Management Science. 2025;81(5):2652-2661. doi:10.1002/ps.8415. View Source
• [2] Diastereomer specificity in soil degradation of icafolin-methyl – A new herbicide with favorable environmental fate properties. Pesticide Biochemistry and Physiology. 2025. doi:10.1016/j.pestbp.2025.105640. View Source